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Compound of Interest

Cyclohexanone, 2-(1-
Compound Name:

methylethylidene)-
CAS No.: 13747-73-4
Cat. No.: B083054

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2-
isopropylidenecyclohexanone, a valuable intermediate in organic synthesis. The following
sections detail its mass spectrometry, nuclear magnetic resonance (NMR), and infrared (IR)
spectroscopy characteristics, along with standardized experimental protocols for data
acquisition.

Mass Spectrometry

The mass spectrum of 2-isopropylidenecyclohexanone provides key information about its
molecular weight and fragmentation pattern, aiding in its identification and structural
elucidation.

Data Summary:
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Parameter Value
Molecular Formula CoH140
Molecular Weight 138.21 g/mol
Major Fragment (m/z) 123

Major Fragment (m/z) 95

Major Fragment (m/z) 67

Experimental Protocol:

Mass spectra are typically acquired using an electron ionization (El) mass spectrometer. The
sample is introduced into the ion source, often via a gas chromatograph (GC-MS) for
separation and purification. In the ion source, the sample is bombarded with a high-energy
electron beam (typically 70 eV), causing ionization and fragmentation of the molecule. The
resulting positively charged ions are then accelerated and separated based on their mass-to-
charge ratio (m/z) by a mass analyzer. A detector then records the abundance of each ion,
generating the mass spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the carbon-hydrogen framework of a
molecule. While specific experimental data for 2-isopropylidenecyclohexanone is not readily
available in public databases, a theoretical analysis based on its structure allows for the
prediction of its *H and 13C NMR spectra.

Predicted *H NMR Data:
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Chemical Shift

Multiplicity Integration Assignment
(ppm)
-CH:- (adjacent to
~24-26 m 4H
C=0 and C=C)
~18-20 m 2H -CH2-
~1.7-19 s 6H =C(CH3)2

Predicted 3C NMR Data:

Chemical Shift (ppm) Assignment
~200 - 210 C=0

~135- 145 =C(CHs)2
~120-130 -C-

~35-45 -CH:z- (a to C=0)
~25-35 -CHo-

~20-30 =C(CHs)2

Experimental Protocol:

NMR spectra are obtained by dissolving the sample in a deuterated solvent (e.g., CDCIs) and
placing it in a strong, uniform magnetic field. For *H NMR, a radiofrequency pulse excites the
hydrogen nuclei. The subsequent relaxation of these nuclei back to their ground state emits a
signal that is detected and converted into a spectrum. For 133C NMR, a similar process is used,
often with broadband proton decoupling to simplify the spectrum by removing C-H splitting,
resulting in a single peak for each unique carbon atom.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation.
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Predicted IR Data:

Wavenumber (cm~?) Intensity Assignment

~ 2960 - 2850 Strong C-H stretch (sp?)
~ 1715 Strong C=0 stretch

~ 1650 Medium C=C stretch

Experimental Protocol:

IR spectra can be obtained using a Fourier Transform Infrared (FTIR) spectrometer. A small
amount of the liquid sample can be placed as a thin film between two salt plates (e.g., NaCl or
KBr). For solid samples, they can be dissolved in a suitable solvent and a thin film cast onto a
salt plate, or mixed with KBr powder and pressed into a pellet. The sample is then exposed to a
beam of infrared radiation, and the instrument measures the amount of light absorbed at each

frequency.

Visualizations

To aid in the understanding of the spectroscopic analysis workflow and the structural
correlations, the following diagrams are provided.
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Figure 1. General Workflow for Spectroscopic Analysis
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Figure 1. General Workflow for Spectroscopic Analysis
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Figure 2. Structure of 2-Isopropylidenecyclohexanone with Key Spectroscopic Features
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Figure 2. Structure of 2-Isopropylidenecyclohexanone with Key Spectroscopic Features
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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